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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-Nitrophenylhydrazine (CAS No: 3034-19-3). It is intended to equip laboratory personnel
with the necessary knowledge to handle this chemical responsibly, minimizing risks and
ensuring a safe working environment.

Physicochemical and Toxicological Properties

2-Nitrophenylhydrazine is an organic compound that appears as an amber or orange-red
crystalline powder.[1][2][3] It is a flammable solid and is often stabilized with water (typically
>30%) as the dry state may be explosive.[4][5] Understanding its properties is the first step in
safe handling.

Physical and Chemical Data

The fundamental physical and chemical characteristics of 2-Nitrophenylhydrazine are
summarized below.
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Property Value Reference(s)
CAS Number 3034-19-3 [6]
Molecular Formula CeH7N30:2 [6]
Molecular Weight 153.14 g/mol [6]

Amber / Orange-Red
Appearance _ [1][2](3]
Crystalline Powder

Melting Point 89-94°C/192.2-201.2 °F [2]

Miscible with water. Soluble in
Solubility hot benzene, alcohol, [1112]

chloroform, ethyl acetate.

Stable under normal
Stability conditions. Often stabilized [2]
with >30% water.

Decomposition Temp. 156°C - 158°C [1]

Toxicological Data and Hazard Identification

2-Nitrophenylhydrazine is classified as a hazardous substance.[4] It is harmful if swallowed
and causes skin, eye, and respiratory irritation.[6][7] The substance and/or its metabolites may
bind to hemoglobin, inhibiting normal oxygen uptake and leading to methemoglobinemia, a
form of oxygen starvation.[4]
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Hazard Classification GHS Codes & Statements Reference(s)

GHS Pictograms Danger [6]

H228: Flammable solid H302:
Harmful if swallowed H315:
Causes skin irritation H319:

Hazard Statements _ o [6]
Causes serious eye irritation
H335: May cause respiratory

irritation

P210: Keep away from
heat/sparks/open flames/hot
surfaces. — No smoking.
P261: Avoid breathing dust.
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301+P312: IF SWALLOWED:
Precautionary Statements cala POIS_O_N C_ENTER o [8]
doctor/physician if you feel
unwell. P302+P352: IF ON
SKIN: Wash with plenty of
water. P305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Toxicity Metric Value Species Reference(s)

LD50 (Intravenous) 178 mg/kg Mouse [4]

Found to be a
o frameshift mutagen for
Mutagenicity Sal I N/A [9]
almonella

typhimurium TA1538.
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Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict protocols is mandatory when working with 2-Nitrophenylhydrazine. The
following sections detail the required engineering controls, personal protective equipment, and
step-by-step procedures for routine handling and emergency situations.

Engineering Controls

» Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][8]
Local exhaust ventilation is required where solids are handled as powders to prevent
accumulation and recirculation of particulates.[4] The ventilation system should be spark-
free, earthed, and vent directly outside.[4]

o Safety Stations: Ensure that eyewash stations and safety showers are in close proximity to
the workstation location.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent personal contact.[4][8]
o Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[2][4]
o Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., butyl rubber).[10] For prolonged or repeated
contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is
recommended.[4] Always wash hands after removing gloves.[4]

o Lab Coat/Coveralls: A lab coat is mandatory.[1] For large-scale operations, wear tight-
weave, non-static clothing and non-sparking safety footwear.[4]

» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

[1][2]

Protocol for General Handling
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Preparation: Before handling, ensure all engineering controls are operational and the
required PPE is donned correctly. Read the Safety Data Sheet (SDS) thoroughly.

Dispensing: Avoid generating dust.[11] Carefully weigh or transfer the material within a fume
hood. Use non-sparking tools.[8]

Work Practice: Avoid all personal contact, including inhalation.[4][8] Do not eat, drink, or
smoke in the handling area.[8] Keep the container securely sealed when not in use.[8]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2][8] Launder contaminated clothing separately before reuse.[8]

Protocol for Storage

Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition like heat, sparks, and open flames.[2][8][12]

Temperature: Do not heat above 50°C, as an explosion may occur.[4] Recommended
storage is in a refrigerator at 2-8°C.

Container: Keep containers securely sealed to prevent drying out, as the material is often
stabilized with water.[1][8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong bases, and strong reducing agents.[2][4]

Emergency Protocols

Evacuate: Clear the area of all personnel and move upwind.[4][8]

Control Ignition Sources: Remove all sources of ignition (flames, sparks, etc.).[8]

Ventilate: Increase ventilation in the spill area.[8]

Containment: Do not touch or walk through the spilled material.[4][8] Use a non-sparking
shovel to carefully place the material into a clean, dry, labeled container for disposal.[8] Avoid
creating dust clouds.[8]
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o Decontamination: Wash the spill area with water and dike for later disposal.[8]
» Reporting: Advise emergency services if the spill enters drains or waterways.[8]

o Hazards: This material is a flammable solid that may explode upon heating.[2][4] Combustion
produces toxic gases, including carbon oxides (CO, COz2) and nitrogen oxides (NOx).[2][4]

o Extinguishing Media:
o Small Fires: Use dry chemical, CO2, water spray, or foam.[4][8]
o Large Fires: Use water spray, fog, or foam.[8] Fight the fire from a safe distance.[8]

e Procedure: Alert the fire brigade.[8] Wear self-contained breathing apparatus (SCBA) and full
protective gear.[2] Use water spray to cool adjacent containers.[8]

e General Advice: Seek immediate medical attention if symptoms persist.[2]

« If Inhaled: Remove the person to fresh air and keep them warm and rested in a position
comfortable for breathing.[2][4] If breathing is difficult, administer oxygen.[1]

» In Case of Skin Contact: Immediately remove all contaminated clothing.[4] Flush the skin
and hair with running water and soap for at least 15 minutes.[2][4]

e In Case of Eye Contact: Immediately wash out with fresh running water for at least 15
minutes.[4] Ensure complete irrigation by keeping eyelids apart.[4][8] Seek immediate
medical attention.[8]

 |If Swallowed: Do NOT induce vomiting.[4] Rinse mouth with water.[2] If the person is
conscious, give a glass of water to drink.[8] Call a poison center or doctor if you feel unwell.

[2][e]
Visualized Workflow: Safe Handling of 2-
Nitrophenylhydrazine

The following diagram illustrates the logical workflow for safely managing 2-
Nitrophenylhydrazine in a research environment, from preparation to disposal.
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1. Preparation Phase

Review SDS & SOP

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Personal Protective
Equipment (PPE)

2. Handling Phase

Work Inside Fume Hood

4. Emergency Response

Use Non-Sparking Tools Spill or Exposure?

Yes (Exposure)

Weigh/Transfer Chemical Execute Spill Protocol Execute First Aid Protocol

Keep Container Sealed

3. Post-Handling & Storage

Decontaminate Work Area

Y

Doff & Store/Dispose PPE

Y

Wash Hands Thoroughly

Y

Store Chemical Properly
(Cool, Dry, Ventilated)

Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of 2-Nitrophenylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. oxfordlabfinechem.com [oxfordlabfinechem.com]

o 2. fishersci.com [fishersci.com]

e 3. CAS 3034-19-3: (2-Nitrophenyl)hydrazine | CymitQuimica [cymitquimica.com]
¢ 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 6. (2-Nitrophenyl)hydrazine | C6H7N302 | CID 3314739 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. 2-Nitrophenylhydrazine, 97%, moistened with ca 30% water | Fisher Scientific
[fishersci.ca]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 9. Mutagenicity and toxicity of carcinogenic and other hydrazine derivatives: correlation
between toxic potency in animals and toxic potency in Salmonella typhimurium TA1538 -
PMC [pmc.ncbi.nim.nih.gov]

¢ 10. buyat.ppg.com [buyat.ppg.com]
e 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 12. dept.harpercollege.edu [dept.harpercollege.edu]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Nitrophenylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229437#2-nitrophenylhydrazine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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